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Compound of Interest

Compound Name: Ethyl tetrahydropyran-4-ylacetate

Cat. No.: B010011 Get Quote

An In-depth Technical Guide to Ethyl Tetrahydropyran-4-ylacetate

Introduction: Unveiling a Novel Fruity Ester
In the dynamic landscape of flavor and fragrance development, the exploration of novel

molecules is paramount to creating unique and memorable sensory experiences. Ethyl
tetrahydropyran-4-ylacetate, a heterocyclic ester, emerges as a compound of significant

interest. Its structure, which marries a stable tetrahydropyran ring with an ethyl acetate

functional group, gives rise to a distinct and valuable odor profile. This guide serves as a

comprehensive technical resource for researchers, perfumers, and formulation chemists,

providing in-depth insights into its chemical characteristics, odor profile, synthesis, and

analytical validation. As we delve into the specifics of this molecule, we will explore the causal

relationships between its structure and its application, offering both theoretical grounding and

practical, field-proven methodologies.

Chemical Identity and Physicochemical Properties
Ethyl tetrahydropyran-4-ylacetate, also known by its IUPAC name ethyl 2-(oxan-4-yl)acetate,

is a well-defined chemical entity.[1] The core of the molecule is a saturated six-membered

tetrahydropyran (oxane) ring, which imparts notable stability and moderate polarity.[2] This

cyclic ether structure is key to differentiating its properties from simple aliphatic esters.

Below is the chemical structure of Ethyl Tetrahydropyran-4-ylacetate:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b010011?utm_src=pdf-interest
https://www.benchchem.com/product/b010011?utm_src=pdf-body
https://www.benchchem.com/product/b010011?utm_src=pdf-body
https://www.benchchem.com/product/b010011?utm_src=pdf-body
https://www.benchchem.com/product/b010011?utm_src=pdf-body
https://fluorochem.co.uk/product/F092682/
https://cymitquimica.com/cas/103260-44-2/?srsltid=AfmBOoq5Q0xVF5a1MHwSGpZWG8tYhiWTPujZRS-UOsvuCABiHqWSpQ0h
https://www.benchchem.com/product/b010011?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b010011?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis Workflow

Reactant:
Ethyl (tetrahydropyran-4-ylidene)acetate

Reaction Vessel:
Add reactant, solvent (e.g., Ethanol),

and Pd/NH4COOH

Charge Reaction:
Heat to 80 °C

Monitor by TLC or GC

Initiate Work-up:
Cool, filter catalyst
Remove solvent

Completion Purification:
Vacuum Distillation

Crude Product Product:
Ethyl tetrahydropyran-4-ylacetate

Pure Product

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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